Cas no 1314759-47-1 (1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314759-47-1
• MF: C₁₀H₆BrF₂N
• MW: 258.062148571014
• CID: 6106234
• PubChem ID: 129953021
• Update Time: 2025-07-23

1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile
• DTXSID601195472
• 1314759-47-1
• EN300-1911316
• Cyclopropanecarbonitrile, 1-(2-bromo-4,5-difluorophenyl)-

• Inchi： 1S/C10H6BrF2N/c11-7-4-9(13)8(12)3-6(7)10(5-14)1-2-10/h3-4H,1-2H2
• InChI Key： UWHQYJINDUEWLJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1(C#N)CC1)F)F

Computed Properties

• Exact Mass: 256.96517g/mol
• Monoisotopic Mass: 256.96517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(2-Bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314759-47-1)

1-(2-Bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314759-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropane ring with a difluorophenyl group and a nitrile functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its halogenated aromatic and sterically constrained properties can enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like 1-(2-Bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile has surged, driven by their role in developing bioactive molecules. Fluorination is a key strategy in modern medicinal chemistry, as it can improve a compound's lipophilicity, bioavailability, and resistance to enzymatic degradation. This compound’s bromine substituent also offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in small-molecule drug development.

The synthesis of 1-(2-Bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile typically involves multi-step organic transformations, including cyclopropanation and halogenation reactions. Its crystalline solid form and moderate solubility in organic solvents like dichloromethane or tetrahydrofuran make it suitable for laboratory-scale applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize its purity and structural integrity.

One of the trending topics in the context of this compound is its potential role in addressing drug-resistant infections. With the rise of antimicrobial resistance (AMR), researchers are exploring novel scaffolds, including fluorinated cyclopropanes, to design next-generation antibiotics. Additionally, its application in agrochemicals for crop protection aligns with the growing focus on sustainable farming practices and precision agriculture.

From an industrial perspective, 1-(2-Bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile is often sourced from specialized chemical suppliers catering to pharmaceutical intermediates and fine chemicals. Its storage and handling require standard laboratory precautions, emphasizing compatibility with glass or stainless-steel containers to avoid degradation. The compound’s stability under inert atmospheres like nitrogen or argon further ensures its longevity in research settings.

In summary, 1-(2-Bromo-4,5-difluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314759-47-1) represents a valuable building block in synthetic chemistry, with broad relevance in drug design, material science, and catalysis. Its structural complexity and functional group diversity continue to inspire innovations across multiple scientific disciplines, making it a compound of enduring interest in both academic and industrial research.